Cas no 2228119-14-8 (2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine)

• Product Name: 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine
• CAS No: 2228119-14-8
• MF: C₁₆H₂₅N₃
• MW: 259.389803647995
• CID: 6194421
• PubChem ID: 165828626
• Update Time: 2025-06-12

2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine
• 2228119-14-8
• EN300-1864788

• Inchi： 1S/C16H25N3/c1-18-11-9-17-12-16(18)15-8-5-10-19(15)13-14-6-3-2-4-7-14/h2-4,6-7,15-17H,5,8-13H2,1H3
• InChI Key： DKNUOGACSKVTDV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC1C1CNCCN1C

Computed Properties

• Exact Mass: 259.204847810g/mol
• Monoisotopic Mass: 259.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine

Recent Advances in the Study of 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine (CAS: 2228119-14-8)

The compound 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine (CAS: 2228119-14-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's structural uniqueness, which combines a benzylpyrrolidine moiety with a methylpiperazine group. This configuration has been shown to interact with various neurotransmitter receptors, particularly those involved in the dopaminergic and serotonergic systems. Preliminary in vitro assays suggest that 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine exhibits moderate affinity for dopamine D2 and serotonin 5-HT2A receptors, making it a candidate for further investigation in neurological and psychiatric disorders.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry describes a novel three-step synthesis method that improves yield and purity compared to traditional approaches. The method involves the reductive amination of 1-benzylpyrrolidine-2-carbaldehyde with methylpiperazine, followed by purification using high-performance liquid chromatography (HPLC). This advancement is expected to facilitate larger-scale production for preclinical studies.

In terms of biological activity, a 2023 study published in ACS Chemical Neuroscience investigated the compound's effects on neuronal cell lines. The results indicated that 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine can modulate calcium ion flux in neurons, suggesting potential applications in conditions such as Parkinson's disease or schizophrenia. However, the study also noted that further optimization of the compound's pharmacokinetic properties is necessary to improve its blood-brain barrier permeability.

Another area of interest is the compound's potential as a scaffold for drug discovery. Computational modeling studies have identified several derivatives of 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine that may exhibit enhanced selectivity for specific receptor subtypes. These virtual screening approaches, combined with fragment-based drug design, could lead to the development of more targeted therapeutics with fewer side effects.

Despite these promising findings, challenges remain in the development of 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine as a therapeutic agent. Current research is focused on addressing issues such as metabolic stability and potential off-target effects. Ongoing studies are employing advanced techniques like cryo-EM and X-ray crystallography to better understand the compound's binding modes at atomic resolution.

In conclusion, 2-(1-benzylpyrrolidin-2-yl)-1-methylpiperazine represents an intriguing chemical entity with multiple potential applications in medicinal chemistry. While significant progress has been made in understanding its properties and mechanisms of action, further research is needed to fully realize its therapeutic potential. The compound's unique structure and preliminary biological activity make it a valuable subject for continued investigation in the field of neuropharmacology and drug discovery.